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Compound of Interest

Compound Name: Bis-acrylate-PEG6

Cat. No.: B1610145

Essential Safety and Handling Guide for Bis-
acrylate-PEG6

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Bis-acrylate-PEG6. Adherence to these procedures
is vital for ensuring personal safety and proper disposal.

Bis-acrylate-PEG6 is a chemical compound that requires careful handling due to its potential
hazards. It is classified as harmful if swallowed, an irritant to the skin, eyes, and respiratory
system, and is very toxic to aquatic life with long-lasting effects[1][2]. Acrylate compounds, in
general, are known to be strong irritants and allergens|3].

Hazard Identification and Classification

A summary of the hazards associated with Bis-acrylate-PEG6 is provided in the table below.
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Hazard Class GHS Hazard Statement

Acute Oral Toxicity H302: Harmful if swallowed[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory irritation[2]

H410: Very toxic to aquatic life with long lasting

Hazardous to the Aquatic Environment
effects[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table outlines
the recommended PPE for handling Bis-acrylate-PEG6.
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Body Part

Required PPE

Rationale and Best
Practices

Hands

Double-gloved Nitrile Gloves

Acrylate monomers can
penetrate latex and vinyl
gloves. Double gloving with
nitrile gloves provides
adequate protection for tasks
up to 60 minutes[3].

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles are mandatory to
protect from splashes. A face
shield should be worn over
goggles when handling larger
quantities or when there is a

significant risk of splashing[4].

Body

Chemical-resistant Lab Coat

Alab coat is necessary to
protect the skin and personal
clothing from splashes and

contamination[5].

Respiratory

Use in a Fume Hood

All work with Bis-acrylate-
PEG6 should be conducted in
a certified chemical fume hood
to prevent inhalation of

vapors[6][7].

Feet

Closed-toe Shoes

Prevents injuries from spills or

dropped objects|5].

Operational and Handling Plan

A systematic approach to handling Bis-acrylate-PEG6 will ensure a safe laboratory

environment.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
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o Store in a tightly sealed container in a dry, well-ventilated area at 4°C, preferably under a
nitrogen atmosphere([8].

o Keep away from heat, sparks, and open flames[9].

Handling Procedures

o Preparation: Before starting any work, ensure that all necessary PPE is correctly worn.
Prepare your workspace in a chemical fume hood and have all necessary equipment and
reagents readily available.

» Dispensing: When dispensing, avoid creating aerosols. Use a calibrated pipette or a similar
device to transfer the liquid.

o During Use: Keep the container sealed when not in use. Avoid contact with skin, eyes, and
clothing. Do not eat, drink, or smoke in the work area[1].

o Spill Management: In case of a small spill, absorb the material with an inert absorbent
material (e.g., sand, vermiculite) and place it in a sealed container for disposal. For larger
spills, evacuate the area and follow your institution's emergency procedures.

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention[1].

Skin Contact

Remove contaminated clothing and rinse the
affected skin thoroughly with soap and water.

Seek medical attention if irritation persists[1].

Move the affected person to fresh air. If

Inhalation breathing is difficult, provide oxygen. Seek
medical attention[1].
Do not induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention[1].

Disposal Plan

Bis-acrylate-PEG6 and any materials contaminated with it must be treated as hazardous

waste.

o Waste Collection: Collect all waste containing Bis-acrylate-PEG6 in a dedicated, labeled,

and sealed container. This includes empty containers, used pipette tips, and contaminated

absorbent materials.

» Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal company[1][6]. Do not

dispose of it down the drain or in the regular trash.

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste[7].

Experimental Workflow Diagram
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The following diagram outlines the key steps and safety precautions for handling Bis-acrylate-
PEGS6 in a laboratory setting.

Caption: Workflow for Safe Handling of Bis-acrylate-PEGS6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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